molecular formula C13H12F4O2 B6157850 1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopentane-1-carboxylic acid CAS No. 1260805-35-3

1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopentane-1-carboxylic acid

Cat. No. B6157850
CAS RN: 1260805-35-3
M. Wt: 276.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopentane-1-carboxylic acid” is a complex organic compound. It is a derivative of benzoic acid and cyclopentane carboxylic acid, featuring a fluoride and a trifluoromethyl at the 3- and 5-positions, respectively . It is employed in the synthesis of active pharmaceutical ingredients (APIs) due to the excellent lipophilicity and binding affinity provided by the fluorinated substituents .


Molecular Structure Analysis

The molecular structure of this compound is complex, with a cyclopentane ring attached to a phenyl ring with fluorine and trifluoromethyl groups . The exact 3D structure is not available in the current resources.


Chemical Reactions Analysis

As a benzoic acid derivative, this compound can be easily attached to molecule scaffolds through amination reactions . The carboxylic acid group can be converted to an acyl chloride for nucleophilic substitution and Friedel-Craft acylation .

Safety and Hazards

This compound may be harmful if swallowed, may cause respiratory irritation, and may cause skin and eye irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use protective gloves/protective clothing/eye protection/face protection when handling this compound .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopentane-1-carboxylic acid involves the introduction of a cyclopentane ring and a carboxylic acid group onto a 3-fluoro-5-(trifluoromethyl)phenyl ring.", "Starting Materials": [ "3-fluoro-5-(trifluoromethyl)phenol", "cyclopentanone", "sodium hydride", "bromine", "sodium hydroxide", "sodium borohydride", "acetic anhydride", "acetic acid", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "Bromination of 3-fluoro-5-(trifluoromethyl)phenol with bromine in acetic acid to yield 3-fluoro-5-(trifluoromethyl)-2-bromophenol", "Alkylation of 3-fluoro-5-(trifluoromethyl)-2-bromophenol with cyclopentanone using sodium hydride as a base to yield 1-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopentan-1-one", "Reduction of 1-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopentan-1-one with sodium borohydride to yield 1-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopentanol", "Oxidation of 1-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopentanol with sulfuric acid and sodium dichromate to yield 1-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopentanone", "Conversion of 1-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopentanone to 1-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopentane-1-carboxylic acid using sodium hydroxide and carbon dioxide", "Purification of the product using sodium bicarbonate and magnesium sulfate, followed by extraction with ethyl acetate and drying with magnesium sulfate" ] }

CAS RN

1260805-35-3

Molecular Formula

C13H12F4O2

Molecular Weight

276.2

Purity

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.